1-benzyl-4-[(3,4-diethoxyphenyl)carbonothioyl]piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(3,4-diethoxyphenyl)methanethione
• InChI: InChI=1S/C22H28N2O2S/c1-3-25-20-11-10-19(16-21(20)26-4-2)22(27)24-14-12-23(13-15-24)17-18-8-6-5-7-9-18/h5-11,16H,3-4,12-15,17H2,1-2H3
• InChI Key: ILLVDTDGIJUWCD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=S)N2CCN(CC2)CC3=CC=CC=C3)OCC
• Molecular Formula: C22H28N2O2S
• Molecular Weight: 384.5 g/mol

Description

1-benzyl-4-[(3,4-diethoxyphenyl)carbonothioyl]piperazine is a chemical compound that belongs to the piperazine family. It is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-benzyl-4-[(3,4-diethoxyphenyl)carbonothioyl]piperazine is not fully understood. However, it is believed to act as a modulator of the GABAergic neurotransmitter system, which is involved in the regulation of anxiety, depression, and seizure activity.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and anticonvulsant effects. It has also been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-benzyl-4-[(3,4-diethoxyphenyl)carbonothioyl]piperazine in lab experiments is its potent and selective pharmacological effects. It has been shown to have a high affinity for the GABA receptor, which makes it a useful tool for studying the GABAergic system. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research involving 1-benzyl-4-[(3,4-diethoxyphenyl)carbonothioyl]piperazine. One direction is to further investigate its potential as a treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study its potential as a modulator of other neurotransmitter systems, such as the glutamatergic system. Additionally, further research could be done to improve the solubility and bioavailability of the compound, which would make it a more useful tool in in vivo studies.
Conclusion
This compound is a chemical compound that has been widely used in scientific research to study its potential therapeutic applications. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been well documented. There are several potential future directions for research involving this compound, which could lead to new insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-benzyl-4-[(3,4-diethoxyphenyl)carbonothioyl]piperazine involves the reaction of 1-benzylpiperazine with carbon disulfide and potassium hydroxide in ethanol. The reaction produces a yellow solid that is then recrystallized in ethanol to obtain a pure compound. The yield of the synthesis reaction is typically around 60-70%.

Scientific Research Applications

1-benzyl-4-[(3,4-diethoxyphenyl)carbonothioyl]piperazine has been widely used in scientific research to study its potential therapeutic applications. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant effects in animal models. It has also been studied for its potential as a treatment for Parkinson's disease and Alzheimer's disease.